![molecular formula C18H21N3O2 B5782371 2-{[(1-isopropyl-1H-benzimidazol-2-yl)amino]methyl}-5-methoxyphenol](/img/structure/B5782371.png)
2-{[(1-isopropyl-1H-benzimidazol-2-yl)amino]methyl}-5-methoxyphenol
Description
The study of benzimidazole derivatives, including compounds similar to "2-{[(1-isopropyl-1H-benzimidazol-2-yl)amino]methyl}-5-methoxyphenol", is significant in medicinal chemistry due to their diverse pharmacological activities and roles in chemical synthesis. These compounds are synthesized and analyzed to explore their potential in various applications, excluding drug use and dosage or side effects.
Synthesis Analysis
The synthesis of benzimidazole derivatives often involves multi-step chemical reactions, starting from simple precursors like indanones, phenyl isothiocyanates, or other suitable starting materials. For example, a series of indenopyrazoles were synthesized from corresponding indanones and phenyl isothiocyanates, demonstrating the complexity and creativity in the synthesis of similar compounds (Minegishi et al., 2015).
Molecular Structure Analysis
Molecular structure analysis of benzimidazole derivatives, including their complexes, is crucial for understanding their properties and interactions. Techniques such as elemental analysis, molar conductivity, IR, 1H and 13C NMR spectra are employed to characterize these compounds and their complexes with metals. This analysis helps in determining the molecular configurations and potential for forming complexes (Tavman, 2006).
Chemical Reactions and Properties
Benzimidazole derivatives undergo various chemical reactions, contributing to their diverse chemical properties. Their ability to form complexes with metals, such as Zn(II), highlights their reactivity and potential applications in materials science and catalysis. The formation of these complexes depends on factors like the solvent and specific functional groups present on the benzimidazole ring (Tavman, 2018).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting points, and crystallinity, are influenced by their molecular structure. For instance, the crystalline structure and hydrogen bonding patterns can be determined through X-ray crystallography, providing insights into the stability and physical behavior of these compounds (Xiao et al., 2009).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, including their reactivity, stability, and interactions with other molecules, are crucial for their applications. Studies on their antibacterial activities, for example, demonstrate the role of functional groups and molecular structure in determining their efficacy against various bacterial strains (Tavman et al., 2009).
Mechanism of Action
Target of Action
It’s known that benzimidazole derivatives have been reported for various pharmacological activities . They have shown antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Mode of Action
Benzimidazole derivatives have been known to interact with their targets in a variety of ways, leading to different therapeutic effects . The interaction with the target often results in changes at the molecular level, which can lead to the observed pharmacological effects .
Biochemical Pathways
Benzimidazole derivatives have been known to affect various biochemical pathways, depending on their specific targets . These can lead to downstream effects that result in the observed therapeutic effects .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic effects .
Result of Action
Benzimidazole derivatives have been reported to exhibit various biological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Action Environment
It’s known that environmental factors can significantly impact the action and efficacy of a compound .
Future Directions
Imidazole has become an important synthon in the development of new drugs . There is a great importance of heterocyclic ring containing drugs . Therefore, the future directions of this compound could be in the development of novel drugs to overcome the increasing public health problems due to antimicrobial resistance .
properties
IUPAC Name |
5-methoxy-2-[[(1-propan-2-ylbenzimidazol-2-yl)amino]methyl]phenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-12(2)21-16-7-5-4-6-15(16)20-18(21)19-11-13-8-9-14(23-3)10-17(13)22/h4-10,12,22H,11H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOUHJHUJCXTFNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2N=C1NCC3=C(C=C(C=C3)OC)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101325985 | |
Record name | 5-methoxy-2-[[(1-propan-2-ylbenzimidazol-2-yl)amino]methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101325985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
25.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47204487 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
5-Methoxy-2-[[(1-propan-2-ylbenzimidazol-2-yl)amino]methyl]phenol | |
CAS RN |
692267-91-7 | |
Record name | 5-methoxy-2-[[(1-propan-2-ylbenzimidazol-2-yl)amino]methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101325985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.